Cas no 1804458-41-0 (4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1804458-41-0
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858795
• Update Time: 2025-06-07

4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-5-3(1-9)6(10)13-2-4(5)7(11)12/h2,7H,1H2
• InChI Key： GMVMVCJQXMBHCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1CCl)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine

4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804458-41-0): A Comprehensive Overview

4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine, identified by the CAS registry number 1804458-41-0, is a highly specialized organic compound with a complex structure that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a pyridine ring with multiple substituents, including bromine, chlorine, and difluoromethyl groups, which contribute to its distinctive reactivity and functionality.

The synthesis of 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize the reaction pathways, reducing production time and minimizing byproducts.

The structural complexity of this compound makes it an attractive candidate for various applications. In the field of pharmacology, pyridine derivatives like this one are being investigated for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's potential as a lead molecule in the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine has shown promise in agrochemical research. Its ability to act as a bioactive agent has led to investigations into its use as a pesticide or herbicide. Researchers have reported that the compound exhibits potent activity against various agricultural pests and weeds, making it a potential candidate for sustainable pest management solutions.

The unique electronic properties of this compound also make it a valuable material in the field of electronics. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials such as organic semiconductors and sensors. Recent studies have demonstrated its potential for use in flexible electronics and wearable devices, where its stability and reactivity are highly advantageous.

The environmental impact of 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine is another area of active research. Scientists are exploring its biodegradation pathways and assessing its potential risks to ecosystems. Understanding its environmental fate is crucial for ensuring safe handling and disposal practices, particularly in industrial settings where this compound may be used on a large scale.

In conclusion, 4-Bromo-2-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804458-41-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its complex structure and unique chemical properties continue to drive innovative research, offering new opportunities for advancements in medicine, agriculture, and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping future technologies and therapies.